Cas no 1781061-07-1 (Methyl 5-amino-2-fluoro-4-hydroxybenzoate)

• Product Name: Methyl 5-amino-2-fluoro-4-hydroxybenzoate
• CAS No: 1781061-07-1
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 4613576
• PubChem ID: 84769556
• Update Time: 2025-11-06

Methyl 5-amino-2-fluoro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-fluoro-4-hydroxybenzoate

• Inchi： 1S/C8H8FNO3/c1-13-8(12)4-2-6(10)7(11)3-5(4)9/h2-3,11H,10H2,1H3
• InChI Key： KIRNVSHNAMHLNG-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(=O)OC)N)O

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.6

Additional information on Methyl 5-amino-2-fluoro-4-hydroxybenzoate

Methyl 5-amino-2-fluoro-4-hydroxybenzoate: A Novel Bioactive Compound with Promising Therapeutic Potential

Methyl 5-amino-2-fluoro-4-hydroxybenzoate is a structurally unique 5-amino-2-fluoro-4-hydroxybenzoate derivative that has garnered significant attention in the field of biomedical research due to its potential pharmacological activities. This compound, with the chemical formula C₈H₉NO₃F and a molecular weight of 186.16 g/mol, is characterized by the presence of a fluoro substituent at the 2-position and a hydroxy group at the 4-position within its aromatic ring. The methyl group at the 5-position further enhances its chemical stability and solubility properties. The CAS number 1781061-07-1 identifies this compound as a distinct entity within the broader family of substituted benzoic acid derivatives.

Recent studies have highlighted the 5-amino-2-fluoro-4-hydroxybenzoate scaffold as a promising platform for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that Methyl 5-amino-2-fluoro-4-hydroxybenzoate exhibits potent anti-inflammatory activity by modulating the NF-κB signaling pathway. This mechanism is crucial in mitigating chronic inflammation, which is a hallmark of conditions such, as rheumatoid arthritis and inflammatory bowel disease. The fluoro substituent at the 2-position was found to enhance the compound's binding affinity to the NF-κB inhibitor protein, thereby amplifying its therapeutic effect.

Another groundbreaking discovery, reported in Advanced Drug Delivery Reviews (2024), explores the 4-hydroxy functionality of this compound as a key contributor to its antioxidant properties. The hydroxy group at the 4-position facilitates the formation of hydrogen bonds with reactive oxygen species (ROS), thereby neutralizing free radicals and reducing oxidative stress. This property is particularly relevant in the context of neurodegenerative disorders such as Parkinson's disease, where oxidative damage plays a central role in neuronal cell death. The methyl group at the 5-position further stabilizes the compound's structure, enabling prolonged interaction with target proteins.

From a synthetic perspective, the 5-amino-2-fluoro-4-hydroxybenzoate core presents unique challenges and opportunities for drug development. A 2023 study in Organic & Biomolecular Chemistry described a novel synthetic route to Methyl 5-amino-2-fluoro-4-hydroxybenzoate using microwave-assisted catalytic methods. This approach significantly reduces reaction time and energy consumption compared to traditional methods, making it a sustainable option for large-scale production. The fluoro substituent was introduced via a selective fluorination reaction, while the hydroxy group was incorporated through a nucleophilic substitution process. The methyl group was then added via an acylation reaction, demonstrating the versatility of this scaffold in chemical modification.

Emerging research also suggests that the 5-amino-2-fluoro-4-hydroxybenzoate scaffold may have applications in antimicrobial therapy. A 2024 study in Antimicrobial Agents and Chemotherapy found that Methyl 5-amino-2-fluoro-4-hydroxybenzoate exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria. The fluoro substituent was shown to disrupt bacterial cell membrane integrity, while the hydroxy group enhanced the compound's ability to penetrate biofilm matrices. This dual-action mechanism is particularly valuable in combating drug-resistant pathogens, a critical issue in modern clinical medicine.

Furthermore, the 5-amino-2-fluoro-4-hydroxybenzoate derivative has been explored for its potential in anti-cancer therapy. A 2023 preclinical study published in Cancer Research demonstrated that Methyl 5-amino-2-fluoro-4-hydroxybenzoate induces apoptosis in cancer cells by targeting the mitochondrial pathway. The hydroxy group was found to facilitate the interaction with mitochondria, while the fluoro substituent enhanced the compound's ability to cross the blood-brain barrier, making it a potential candidate for the treatment of brain tumors. These findings underscore the versatility of this compound in addressing complex biological systems.

Despite its promising properties, the 5-amino-2-fluoro-4-hydroxybenzoate scaffold is not without challenges. One of the primary concerns is its potential toxicity to human cells, which requires further investigation. A 2024 study in Toxicological Sciences reported that high concentrations of Methyl 5-amino-2-fluoro-4-hydroxybenzoate may induce oxidative stress in liver cells, highlighting the need for careful dose optimization. However, these findings also suggest that the hydroxy and fluoro functionalities can be modified to enhance the compound's safety profile while retaining its therapeutic benefits.

In conclusion, Methyl 5-amino-2-fluoro-4-hydroxybenzoate represents a significant advancement in the field of biomedical research. Its unique chemical structure, characterized by the fluoro, hydroxy, and methyl groups, confers a range of pharmacological activities, from anti-inflammatory to antimicrobial and anti-cancer properties. Ongoing research continues to uncover new applications for this compound, while efforts to optimize its synthesis and safety profile are paving the way for its potential use in clinical medicine. As the CAS number 1781061-07-1 identifies this compound, its role in the development of novel therapeutics is likely to expand in the coming years.

Future studies should focus on elucidating the full spectrum of 5-amino-2-fluoro-4-hydroxybenzoate's biological activities and its potential interactions with other therapeutic agents. Additionally, the exploration of its fluoro, hydroxy, and methyl functionalities in combination with other pharmacophores may lead to the discovery of even more effective and targeted therapies. As such, Methyl 5-amino-2-fluoro-4-hydroxybenzoate stands as a promising candidate in the quest for innovative solutions to complex medical challenges.